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Compound of Interest

Compound Name: Ferrocene, ethenyl-

Cat. No.: B072475 Get Quote

Disclaimer: Specific safety data for Vinylferrocene (ethenylferrocene) is not readily available.

The following guidance is based on the safety profiles of the closely related compounds,

Ferrocene and Ethylferrocene. It is imperative to handle Vinylferrocene with, at a minimum, the

same precautions as these related compounds. A comprehensive, substance-specific risk

assessment should be conducted before use.

Immediate Safety and Handling Protocols
This guide provides immediate, essential information for the safe handling and disposal of

Vinylferrocene in a laboratory setting. Researchers, scientists, and drug development

professionals should adhere to these procedures to minimize risks.

Personal Protective Equipment (PPE):

When handling Vinylferrocene, appropriate personal protective equipment is mandatory.[1] This

includes:

Eye Protection: Wear chemical safety goggles that provide a good seal around the eyes.[1]

Hand Protection: Nitrile gloves are recommended for their chemical resistance to ferrocene

and many organic solvents.[1] Always inspect gloves for tears or holes before use.

Body Protection: A lab coat or a chemical-resistant apron should be worn to protect skin and

clothing.[1]
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Respiratory Protection: If there is a risk of generating dust or aerosols, such as during

weighing or transfer operations, a particulate respirator may be necessary.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for the related compound, Ethylferrocene.

This data should be used as a conservative reference for Vinylferrocene in the absence of

specific data.

Property Value

Physical State Liquid

Boiling Point 264 °C / 507.2 °F @ 760 mmHg

Flash Point 110 °C / 230 °F

Toxicity (Oral, Rat LD50) 1320 mg/kg (for Ferrocene)

Data sourced from Fisher Scientific Safety Data Sheet for Ferrocene, ethyl-[2] and Flinn

Scientific for Ferrocene[3].

Operational Plan: From Receipt to Disposal
A systematic approach to handling Vinylferrocene is crucial for laboratory safety.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from strong oxidizing agents.[4]

The storage area should be separate from incompatible materials.[4]

2. Handling and Use:

All handling of Vinylferrocene should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[4]
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Avoid the formation of dust and aerosols.[4]

Use non-sparking tools and explosion-proof equipment, especially when handling larger

quantities.[4]

Do not eat, drink, or smoke in the area where Vinylferrocene is handled.[2][3]

3. Accidental Release Measures:

In case of a spill, do not allow the solid to become airborne.[3][5]

For solid spills, gently wipe up with a damp paper towel to avoid generating dust.[3][5]

Place all contaminated materials into a sealed container for disposal.[3][5]

Wash the spill site thoroughly after the material has been collected.[3][5]

4. First Aid Measures:

If Inhaled: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[2]

In Case of Skin Contact: Immediately wash off with soap and plenty of water while removing

all contaminated clothing. Seek medical attention.[2]

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Seek medical attention.[2]

If Swallowed: Do NOT induce vomiting. Clean mouth with water and seek immediate medical

attention.[2]

5. Disposal Plan:

Dispose of Vinylferrocene and any contaminated materials in accordance with all federal,

state, and local regulations.

The waste should be treated as hazardous and disposed of at an approved waste disposal

plant.[2]
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Experimental Workflow Visualization
The following diagram outlines the standard operating procedure for the safe handling of

Vinylferrocene in a laboratory setting.
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Caption: Workflow for Safe Handling of Vinylferrocene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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